3-chloro-5-(methylsulfanyl)aniline
Overview
Description
3-Chloro-5-(methylsulfanyl)aniline, also known as 3-chloro-5-methylthiophenol, is an organic compound with the molecular formula C7H7ClS. It is a colorless solid with a strong odor of thiophene, and is soluble in organic solvents. It is widely used in organic synthesis, and has many applications in the fields of medicine, agriculture, and materials science.
Scientific Research Applications
3-Chloro-5-(methylsulfanyl)aniline has a wide range of applications in scientific research. It is used as a starting material in the synthesis of a variety of organic compounds, such as thiophene derivatives, sulfonamides, and aryl ethers. It is also used as a building block for the synthesis of a variety of pharmaceuticals, including anti-inflammatory agents, antifungal agents, and anti-cancer agents. Additionally, it is used in the synthesis of dyes, pigments, and other materials for use in the fields of materials science and nanotechnology.
Mechanism of Action
The mechanism of action of 3-chloro-5-(methylsulfanyl)aniline is not well understood. However, it is believed that the compound acts as an electron-withdrawing group, which can increase the reactivity of the molecules in which it is present. This increased reactivity can lead to the formation of new bonds between molecules, leading to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-5-(methylsulfanyl)aniline are not well understood. However, it is known that the compound can act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. Additionally, it has been shown to have anti-inflammatory and anti-cancer properties in animal models.
Advantages and Limitations for Lab Experiments
3-Chloro-5-(methylsulfanyl)aniline has several advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. Additionally, it is highly soluble in organic solvents, making it easy to work with in the laboratory. However, it is not very stable, and can decompose when exposed to light or heat. Additionally, it is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 3-chloro-5-(methylsulfanyl)aniline. These include further research into its mechanism of action, its potential therapeutic applications, and its potential toxicity. Additionally, further research into its synthesis and use in materials science and nanotechnology could lead to new and innovative applications. Finally, further research into its potential environmental impact could help to ensure that it is used responsibly.
Synthesis Methods
The synthesis of 3-chloro-5-(methylsulfanyl)aniline can be accomplished through a variety of methods. One of the most common methods involves the reaction of 3-chloro-5-(methylsulfanyl)anilineethylthiophene with aniline in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields the desired product in good yields. Other methods include the reaction of 3-chloro-5-(methylsulfanyl)anilineethylthiophene with aniline in the presence of an acid, or the reaction of 3-chloro-5-(methylsulfanyl)anilineethylthiophene with aniline in the presence of an organometallic reagent such as lithium bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-(methylsulfanyl)aniline involves the introduction of a chlorine atom and a methylsulfanyl group onto aniline.", "Starting Materials": [ "Aniline", "Chlorine gas", "Methyl mercaptan", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Hydrogen peroxide", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Nitration of aniline with nitrous acid to form 3-nitroaniline", "Step 2: Reduction of 3-nitroaniline with hydrogen peroxide and sodium bicarbonate to form 3-aminoaniline", "Step 3: Chlorination of 3-aminoaniline with chlorine gas and hydrochloric acid to form 3-chloroaniline", "Step 4: Reaction of 3-chloroaniline with sodium hydroxide and methyl mercaptan to form 3-chloro-5-(methylsulfanyl)aniline", "Step 5: Purification of the product by recrystallization from ethanol" ] } | |
CAS RN |
1822986-10-6 |
Product Name |
3-chloro-5-(methylsulfanyl)aniline |
Molecular Formula |
C7H8ClNS |
Molecular Weight |
173.7 |
Purity |
95 |
Origin of Product |
United States |
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